Cas no 1019098-24-8 (N-(4-{[6-(3,5-dimethyl-1H-pyrazol-1-yl)pyridazin-3-yl]amino}phenyl)thiophene-2-carboxamide)

• Product Name: N-(4-{[6-(3,5-dimethyl-1H-pyrazol-1-yl)pyridazin-3-yl]amino}phenyl)thiophene-2-carboxamide
• CAS No: 1019098-24-8
• MF: C₂₀H₁₈N₆OS
• MW: 390.461521625519
• CID: 6374995
• PubChem ID: 25668695
• Update Time: 2025-10-30

N-(4-{[6-(3,5-dimethyl-1H-pyrazol-1-yl)pyridazin-3-yl]amino}phenyl)thiophene-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(4-{[6-(3,5-dimethyl-1H-pyrazol-1-yl)pyridazin-3-yl]amino}phenyl)thiophene-2-carboxamide
• 2-Thiophenecarboxamide, N-[4-[[6-(3,5-dimethyl-1H-pyrazol-1-yl)-3-pyridazinyl]amino]phenyl]-
• N-(4-((6-(3,5-dimethyl-1H-pyrazol-1-yl)pyridazin-3-yl)amino)phenyl)thiophene-2-carboxamide
• N-[4-[[6-(3,5-dimethylpyrazol-1-yl)pyridazin-3-yl]amino]phenyl]thiophene-2-carboxamide
• F2320-0304
• 1019098-24-8
• AKOS024638999

• Inchi： 1S/C20H18N6OS/c1-13-12-14(2)26(25-13)19-10-9-18(23-24-19)21-15-5-7-16(8-6-15)22-20(27)17-4-3-11-28-17/h3-12H,1-2H3,(H,21,23)(H,22,27)
• InChI Key： BXUJUAJFJYNEBP-UHFFFAOYSA-N
• SMILES： C1(C(NC2=CC=C(NC3=NN=C(N4C(C)=CC(C)=N4)C=C3)C=C2)=O)SC=CC=1

Computed Properties

• Exact Mass: 390.12628039g/mol
• Monoisotopic Mass: 390.12628039g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 28
• Rotatable Bond Count: 5
• Complexity: 529
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 113Ų

Experimental Properties

• Density: 1.37±0.1 g/cm3(Predicted)
• Boiling Point: 561.9±50.0 °C(Predicted)
• pka: 12.16±0.70(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides Aromatic anilides

Additional information on N-(4-{[6-(3,5-dimethyl-1H-pyrazol-1-yl)pyridazin-3-yl]amino}phenyl)thiophene-2-carboxamide

Research Brief on N-(4-{[6-(3,5-dimethyl-1H-pyrazol-1-yl)pyridazin-3-yl]amino}phenyl)thiophene-2-carboxamide (CAS: 1019098-24-8)

Recent studies on the compound N-(4-{[6-(3,5-dimethyl-1H-pyrazol-1-yl)pyridazin-3-yl]amino}phenyl)thiophene-2-carboxamide (CAS: 1019098-24-8) have highlighted its potential as a promising therapeutic agent, particularly in the field of oncology. This molecule, characterized by its unique pyridazine and thiophene carboxamide structure, has demonstrated significant inhibitory activity against specific kinase targets involved in cancer cell proliferation and survival. The compound's mechanism of action and pharmacokinetic properties are currently under rigorous investigation, with several preclinical studies reporting encouraging results.

One of the key findings from recent research is the compound's selective inhibition of receptor tyrosine kinases (RTKs), which play a critical role in tumor growth and metastasis. In vitro assays have shown that N-(4-{[6-(3,5-dimethyl-1H-pyrazol-1-yl)pyridazin-3-yl]amino}phenyl)thiophene-2-carboxamide effectively targets and disrupts the signaling pathways of these kinases, leading to reduced cell viability in various cancer cell lines. Additionally, molecular docking studies have provided insights into the binding interactions between the compound and its kinase targets, further elucidating its specificity and potency.

Pharmacokinetic evaluations of the compound have also been conducted to assess its bioavailability, metabolic stability, and potential for clinical application. Preliminary data suggest that N-(4-{[6-(3,5-dimethyl-1H-pyrazol-1-yl)pyridazin-3-yl]amino}phenyl)thiophene-2-carboxamide exhibits favorable absorption and distribution profiles, with moderate plasma protein binding and acceptable half-life in animal models. These properties position the compound as a viable candidate for further development, although additional optimization may be required to enhance its metabolic stability and reduce off-target effects.

In summary, the latest research on N-(4-{[6-(3,5-dimethyl-1H-pyrazol-1-yl)pyridazin-3-yl]amino}phenyl)thiophene-2-carboxamide underscores its potential as a novel kinase inhibitor with therapeutic applications in oncology. Continued investigation into its mechanism of action, pharmacokinetics, and safety profile will be essential to advance this compound through the drug development pipeline. Future studies may also explore its efficacy in combination therapies and its potential to address unmet medical needs in cancer treatment.